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Compound of Interest

Compound Name: Parfumine

Cat. No.: B1208680

Parfumine: A Technical Guide for Researchers

An In-depth Examination of the Spirobenzylisoquinoline Alkaloid

Abstract

Parfumine is a naturally occurring spirobenzylisoquinoline alkaloid isolated from the plant
species Fumaria parviflora. This technical guide provides a comprehensive overview of its
chemical structure, physicochemical properties, and known biological activities. Detailed
experimental protocols for its isolation are presented, alongside a discussion of its potential
pharmacological significance. This document is intended for researchers, scientists, and
professionals in the fields of natural product chemistry, pharmacology, and drug development.

Chemical Structure and Properties

Parfumine is classified as a spirobenzylisoquinoline alkaloid, a class of isoquinoline alkaloids
characterized by a unique spiro structure.

Systematic Name: (1S)-7-hydroxy-6-methoxy-2-methylspiro[3,4-dihydroisoquinoline-1,7'-6H-
cyclopenta[g][1][2]benzodioxole]-8'-one

Molecular Formula: C20H19NOs[1]

Molecular Weight: 353.37 g/mol

Physicochemical Properties
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Quantitative data on the physicochemical properties of Parfumine are summarized in the table
below. It is important to note that experimentally determined values for properties such as
melting point and solubility are not widely available in the current literature. The provided XlogP
value is a predicted measure of its lipophilicity.

Property Value Source
Molecular Weight 353.37 g/mol PubChem
Molecular Formula C20H1sNOs [1]

XlogP (Predicted) 2.8 [1]
Melting Point Data not available

Boiling Point Data not available

Solubility Data not available

Biological Activity and Pharmacological Potential

While specific pharmacological studies exclusively focused on Parfumine are limited, its
classification as a spirobenzylisoquinoline alkaloid suggests potential biological activities. This
class of compounds, and isoquinoline alkaloids in general, are known to exhibit a wide range of
pharmacological effects.

Spirobenzylisoquinoline alkaloids have been found exclusively within the plant family
Fumariaceae.[1] Isoquinoline alkaloids as a broader class have demonstrated a variety of
biological activities, including but not limited to, anticancer, antimicrobial, anti-inflammatory, and
antiviral properties.[1] Further research is required to elucidate the specific bioactivities and
therapeutic potential of Parfumine.

Experimental Protocols
Isolation of Parfumine from Fumaria parviflora

The following protocol describes a general method for the isolation of Parfumine from the
whole plant material of Fumaria parviflora.[1][2][3]

3.1.1. Plant Material and Extraction
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» The whole plant of Fumaria parviflora is collected, cleaned, and shade-dried.
e The dried plant material is pulverized into a coarse powder.
e The powdered material is extracted with methanol for 72 hours using a Soxhlet apparatus.[1]

e The methanolic extract is then concentrated under reduced pressure to yield a crude
residue.[1]

3.1.2. Chromatographic Separation

e The crude extract is dissolved in a minimal amount of methanol and adsorbed onto silica gel
(60-120 mesh).

e The resulting slurry is dried to remove the solvent.

e The dried, extract-adsorbed silica gel is loaded onto a silica gel column packed with
petroleum ether.

e The column is eluted with a gradient of petroleum ether and chloroform mixtures (e.g., 3:1,
1:1, 1:3 v/v) to separate the different alkaloidal fractions.[1]

e Fractions containing Parfumine are identified by thin-layer chromatography (TLC) and
combined.

» Further purification of the Parfumine-containing fractions may be achieved using additional
chromatographic techniques, such as preparative TLC or HPLC.

The following diagram illustrates the general workflow for the isolation of Parfumine.
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Experimental Workflow: Isolation of Parfumine
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Fig. 1: General workflow for the isolation of Parfumine.

Signaling Pathways
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Currently, there is no specific information available in the scientific literature detailing the
signaling pathways modulated by Parfumine. Given the diverse biological activities of other
isoquinoline alkaloids, it is plausible that Parfumine may interact with various cellular signaling
cascades. However, dedicated research is necessary to identify its molecular targets and
mechanisms of action.

Conclusion

Parfumine is a spirobenzylisoquinoline alkaloid with a well-defined chemical structure. While
its presence in Fumaria parviflora has been established and general isolation methods are
available, there is a significant gap in the understanding of its specific physicochemical
properties, pharmacological activities, and molecular mechanisms. This technical guide
highlights the current state of knowledge and underscores the need for further research to
unlock the full potential of this natural compound for scientific and therapeutic applications.
Future studies should focus on obtaining pure Parfumine in sufficient quantities for
comprehensive spectroscopic analysis, biological screening, and mechanistic investigations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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